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Compound of Interest

Compound Name: 2,5-Dinitroaniline

Cat. No.: B181689 Get Quote

Essential Safety and Handling Guide for 2,5-
Dinitroaniline
Disclaimer: No comprehensive Safety Data Sheet (SDS) for 2,5-Dinitroaniline (CAS 619-18-1)

was publicly available at the time of this writing. The following guidance is synthesized from

safety data for closely related dinitroaniline isomers, including 2,4-Dinitroaniline and 3,5-

Dinitroaniline, and general safety protocols for this class of compounds. It is imperative to

consult a certified safety professional and the specific SDS provided by your supplier before

handling this chemical.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2,5-Dinitroaniline. Adherence to

these procedures is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)
Engineering controls, such as fume hoods and adequate ventilation, are the primary means of

exposure control. When handling 2,5-Dinitroaniline, the following PPE is mandatory.
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Protection Type Specification Purpose

Respiratory Protection

NIOSH-approved respirator

with cartridges for organic

vapors and particulates. In

cases of high exposure

potential, a supplied-air

respirator may be necessary.

[1]

To prevent inhalation of dust or

vapors, which can be fatal.[2]

[3]

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][4]

To protect against splashes,

dust, and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves for integrity before each

use.[2][4]

To prevent skin contact, which

can be fatal.[2][3]

Body Protection
A chemical-resistant lab coat

or a full-body suit.[2][4]

To protect against skin

exposure and contamination of

personal clothing.

Footwear
Closed-toe shoes made of a

chemical-resistant material.
To protect feet from spills.

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

1. Immediately move the individual to fresh air.

2. If breathing has stopped, provide artificial

respiration.[1][4] 3. Seek immediate medical

attention.[1][4]

Skin Contact

1. Immediately remove all contaminated

clothing.[4] 2. Wash the affected area with soap

and plenty of water for at least 15 minutes.[1][4]

3. Seek immediate medical attention.[5]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] 2. Seek

immediate medical attention.[5]

Ingestion

1. Do NOT induce vomiting.[1][6] 2. Rinse

mouth with water.[6] 3. Seek immediate medical

attention.[1][6]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is necessary to minimize risks during handling and

storage.

Handling:

Conduct all work with 2,5-Dinitroaniline in a well-ventilated area, preferably within a certified

chemical fume hood.[7]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition sources.

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[1]
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Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[4]

Disposal Plan
2,5-Dinitroaniline and its contaminated materials are considered hazardous waste and must

be disposed of accordingly.

Waste Collection:

Collect waste in designated, labeled, and sealed containers.

Do not mix with other waste streams.

Disposal Procedure:

Dispose of waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[4][6]

Contaminated PPE and other materials should be collected and disposed of as hazardous

waste.

Experimental Workflow and Safety Procedures
The following diagram illustrates the key steps and associated safety precautions for handling

2,5-Dinitroaniline in a laboratory setting.
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Safe Handling Workflow for 2,5-Dinitroaniline
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Caption: Workflow for safe handling of 2,5-Dinitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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